Cas no 2171950-43-7 (1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride)
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride
- EN300-1614399
- 2171950-43-7
-
- Inchi: 1S/C5H4F4N2O2S/c6-5(7,8)3-11-4(1-2-10-11)14(9,12)13/h1-2H,3H2
- InChI Key: YPFXIMUMHCSVLZ-UHFFFAOYSA-N
- SMILES: S(C1=CC=NN1CC(F)(F)F)(=O)(=O)F
Computed Properties
- Exact Mass: 231.99296120g/mol
- Monoisotopic Mass: 231.99296120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 60.3Ų
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1614399-0.05g |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 0.05g |
$959.0 | 2023-06-04 | ||
| Enamine | EN300-1614399-0.1g |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 0.1g |
$1005.0 | 2023-06-04 | ||
| Enamine | EN300-1614399-0.25g |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 0.25g |
$1051.0 | 2023-06-04 | ||
| Enamine | EN300-1614399-0.5g |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 0.5g |
$1097.0 | 2023-06-04 | ||
| Enamine | EN300-1614399-1.0g |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 1g |
$1142.0 | 2023-06-04 | ||
| Enamine | EN300-1614399-2.5g |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 2.5g |
$2240.0 | 2023-06-04 | ||
| Enamine | EN300-1614399-5.0g |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 5g |
$3313.0 | 2023-06-04 | ||
| Enamine | EN300-1614399-10.0g |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 10g |
$4914.0 | 2023-06-04 | ||
| Enamine | EN300-1614399-50mg |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 50mg |
$959.0 | 2023-09-23 | ||
| Enamine | EN300-1614399-100mg |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride |
2171950-43-7 | 100mg |
$1005.0 | 2023-09-23 |
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride
Introduction to 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2171950-43-7)
1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171950-43-7, is a fluorinated sulfonyl fluoride derivative of pyrazole, featuring a trifluoroethyl group at the 1-position and a sulfonyl fluoride moiety at the 5-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The trifluoroethyl group introduces fluorine atoms into the molecular structure, which can enhance the metabolic stability and lipophilicity of drug candidates. This property is particularly advantageous in pharmaceutical design, as fluorine substitution often improves pharmacokinetic profiles, including bioavailability and resistance to enzymatic degradation. The pyrazole core is a heterocyclic aromatic ring system that is widely recognized for its role in medicinal chemistry due to its versatility in forming hydrogen bonds and its ability to serve as a scaffold for diverse pharmacophores.
The sulfonyl fluoride functional group at the 5-position of the pyrazole ring adds another layer of reactivity, making this compound a potent tool for further chemical modifications. Sulfonyl fluorides are known for their electrophilic nature and their ability to participate in nucleophilic substitution reactions, which are commonly employed in the synthesis of sulfonamides and other biologically active sulfonylated compounds. These characteristics make 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride a versatile building block for drug discovery efforts.
In recent years, there has been growing interest in fluorinated pyrazoles due to their potential applications in medicinal chemistry. A notable area of research involves the development of anticancer agents, where fluorinated pyrazoles have shown promise as inhibitors of key enzymes involved in tumor growth and progression. For instance, studies have demonstrated that certain fluorinated pyrazole derivatives can modulate the activity of kinases and other enzymes that are overexpressed in cancer cells. The presence of both the trifluoroethyl and sulfonyl fluoride groups in 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride may contribute to its ability to interact with biological targets in a manner that could be therapeutically beneficial.
Moreover, the compound's structural features have also been explored in the context of antimicrobial and anti-inflammatory drug development. The fluorine atoms introduced by the trifluoroethyl group can influence the electronic properties of the molecule, potentially enhancing its binding affinity to bacterial enzymes or inflammatory mediators. Additionally, the sulfonyl fluoride moiety can serve as a site for further derivatization to create more complex molecules with tailored biological activities. This flexibility makes 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride a valuable asset in synthetic chemistry libraries used by pharmaceutical companies and academic researchers.
Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have suggested that the combination of the trifluoroethyl and sulfonyl fluoride groups can optimize interactions with biological targets by improving both hydrophobicity and hydrogen bonding capabilities. These insights have guided researchers in designing novel derivatives with enhanced pharmacological properties. For example, virtual screening campaigns have identified several analogs of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride that show improved binding affinities to specific protein targets relevant to neurological disorders.
The synthesis of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include halogenation reactions to introduce fluorine atoms into the molecular structure followed by sulfonylation to attach the sulfonyl fluoride group at the desired position on the pyrazole ring. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing reaction times and minimizing waste generation.
In conclusion,1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2171950-43-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The presence of both the trifluoroethyl and sulfonyl fluoride groups provides a versatile platform for creating novel bioactive molecules with improved pharmacokinetic properties. As research continues to uncover new therapeutic applications for fluorinated pyrazoles,1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride is poised to play an increasingly important role in medicinal chemistry innovation.
2171950-43-7 (1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)